Cas no 5719-46-0 (Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-)

• Product Name: Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-
• CAS No: 5719-46-0
• MF: C₇H₇ClN₂S
• MW: 186.661878824234
• CID: 373616
• PubChem ID: 79796
• Update Time: 2025-04-19

Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-
• 4-chloro-2-methyl-5,7-dihydrothieno[3,4-d]pyrimidine
• 4-Chloro-5,7-dihydro-2-methylthieno(3,4-d)pyrimidine
• Thieno(3,4-d)pyrimidine, 4-chloro, 5,7-dihydro-2-methyl
• Thieno(3,4-d)pyrimidine, 4-chloro-5,7-dihydro-2-methyl-
• EINECS 227-222-2
• Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-
• UNII-FK57N775CT
• NS00033661
• AKOS017975492
• 5719-46-0
• FK57N775CT
• DTXSID6063989
• 4-CHLORO-2-METHYL-5,7-DIHYDROTHIENO(3,4-D)PYRIMIDINE
• 4-Chloro-5,7-dihydro-2-methylthieno[3,4-d]pyrimidine

• Inchi： 1S/C7H7ClN2S/c1-4-9-6-3-11-2-5(6)7(8)10-4/h2-3H2,1H3
• InChI Key： RYAXUNIIQRQNMK-UHFFFAOYSA-N
• SMILES： ClC1C2CSCC=2N=C(C)N=1

Computed Properties

• Exact Mass: 186.00201
• Monoisotopic Mass: 186.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 51.1A^2

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-72 ºC
• Boiling Point: 324.3°Cat760mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.641
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 25.78